2-(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(4-methylphenyl)acetamide

• Molecular Formula: C22H22N2O4S
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 2-[2-[(E)-(2,4-dioxo-3-propan-2-yl-1,3-thiazolidin-5-ylidene)methyl]phenoxy]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C22H22N2O4S/c1-14(2)24-21(26)19(29-22(24)27)12-16-6-4-5-7-18(16)28-13-20(25)23-17-10-8-15(3)9-11-17/h4-12,14H,13H2,1-3H3,(H,23,25)/b19-12+
• InChI Key: PLQRSXPZRATGED-XDHOZWIPSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2/C=C/3\C(=O)N(C(=O)S3)C(C)C
• SMILES: CC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2C=C3C(=O)N(C(=O)S3)C(C)C

Description

2-(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(4-methylphenyl)acetamide, also known as TZP, is a synthetic compound with potential therapeutic applications. It belongs to the class of thiazolidinedione derivatives and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(4-methylphenyl)acetamide is mainly attributed to its activation of PPARγ, a nuclear receptor that regulates gene expression involved in glucose and lipid metabolism, inflammation, and cell proliferation. 2-(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(4-methylphenyl)acetamide binds to the ligand-binding domain of PPARγ and induces a conformational change, which allows the receptor to heterodimerize with retinoid X receptor (RXR) and bind to specific DNA sequences known as peroxisome proliferator response elements (PPREs). This results in the transcriptional activation or repression of target genes involved in various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(4-methylphenyl)acetamide are diverse and depend on the target tissue and disease state. In general, 2-(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(4-methylphenyl)acetamide has been shown to improve insulin sensitivity, reduce inflammation, inhibit cell proliferation, induce apoptosis, and modulate lipid metabolism. These effects are mainly attributed to the activation of PPARγ and the downstream signaling pathways involved in glucose and lipid metabolism, inflammation, and cell proliferation.

Advantages and Limitations for Lab Experiments

2-(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(4-methylphenyl)acetamide has several advantages for lab experiments, including its high yield and purity, well-established synthesis method, and extensive characterization by various analytical techniques. However, 2-(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(4-methylphenyl)acetamide also has some limitations, such as its potential toxicity and limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 2-(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(4-methylphenyl)acetamide, including the development of more potent and selective PPARγ agonists, the investigation of its therapeutic potential in other diseases such as cardiovascular diseases and inflammatory bowel diseases, and the exploration of its combination therapy with other drugs or natural compounds. Additionally, the elucidation of the molecular mechanisms underlying the effects of 2-(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(4-methylphenyl)acetamide on PPARγ signaling and the identification of its downstream target genes may provide new insights into the pathogenesis and treatment of various diseases.

Synthesis Methods

The synthesis of 2-(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(4-methylphenyl)acetamide involves the condensation of 2-(2-hydroxyphenoxy)-N-(4-methylphenyl)acetamide with 2,4-thiazolidinedione in the presence of a base such as potassium carbonate. The resulting product is then treated with formaldehyde and a reducing agent such as sodium borohydride to obtain 2-(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(4-methylphenyl)acetamide. The yield of the synthesis method is reported to be high, and the purity of the product can be confirmed by various analytical techniques such as NMR, IR, and HPLC.

Scientific Research Applications

2-(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(4-methylphenyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases such as diabetes, cancer, and neurodegenerative disorders. In diabetes, 2-(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(4-methylphenyl)acetamide has been shown to improve insulin sensitivity and glucose metabolism by activating peroxisome proliferator-activated receptor gamma (PPARγ) and reducing inflammation. In cancer, 2-(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(4-methylphenyl)acetamide has been reported to inhibit tumor growth and induce apoptosis by activating PPARγ and suppressing the Wnt/β-catenin pathway. In neurodegenerative disorders, 2-(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)-N-(4-methylphenyl)acetamide has been shown to improve cognitive function and reduce neuroinflammation by activating PPARγ and inhibiting the NF-κB pathway.